N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide

• IUPAC Name: N-[(E)-(2,4-dihydroxyphenyl)methylideneamino]-2-(4-methyl-2-nitrophenoxy)acetamide
• InChI: InChI=1S/C16H15N3O6/c1-10-2-5-15(13(6-10)19(23)24)25-9-16(22)18-17-8-11-3-4-12(20)7-14(11)21/h2-8,20-21H,9H2,1H3,(H,18,22)/b17-8+
• InChI Key: RZMIDCHDOGPHNH-CAOOACKPSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NN=CC2=C(C=C(C=C2)O)O)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC(=C(C=C1)OCC(=O)N/N=C/C2=C(C=C(C=C2)O)O)[N+](=O)[O-]
• Molecular Formula: C16H15N3O6
• Molecular Weight: 345.31 g/mol

Description

N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide, also known as DHBNH, is a synthetic compound that has been widely studied for its potential applications in scientific research. DHBNH is a hydrazone derivative that has been synthesized using a variety of methods, and its unique chemical structure has been shown to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide has been studied extensively for its potential applications in scientific research. One of the primary areas of research has been in the field of cancer research, where N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide has been shown to exhibit anti-tumor activity in a variety of cancer cell lines. N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide has also been studied for its potential applications in neurodegenerative diseases, such as Alzheimer's disease, where it has been shown to exhibit neuroprotective effects. In addition, N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide has been studied for its potential applications in cardiovascular disease, inflammation, and oxidative stress.

Mechanism of Action

The mechanism of action of N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide has been shown to inhibit the activity of tyrosine kinase, which is involved in the regulation of cell growth and differentiation. N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide has also been shown to inhibit the activity of cyclooxygenase-2, which is involved in the production of prostaglandins and inflammation.
Biochemical and physiological effects:
N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide has been shown to exhibit a range of biochemical and physiological effects, including anti-tumor activity, neuroprotective effects, anti-inflammatory effects, and antioxidant effects. N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is important for the regulation of cell growth and differentiation. N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide has also been shown to protect neurons from oxidative stress and inflammation, which are important factors in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide has several advantages for use in lab experiments, including its stability and solubility in a variety of solvents. N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide is also relatively easy to synthesize, which makes it a cost-effective compound for use in research. However, N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide has some limitations for use in lab experiments, including its limited availability and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide research, including the development of more efficient synthesis methods, the exploration of its potential applications in other disease areas, and the investigation of its mechanism of action. N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide has shown promise as a potential therapeutic agent for cancer, neurodegenerative diseases, and cardiovascular disease, and further research is needed to fully understand its potential applications in these areas. Additionally, the development of more potent and selective N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide derivatives may lead to the development of more effective therapeutic agents.

Synthesis Methods

N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide can be synthesized using a variety of methods, including the condensation of 2,4-dihydroxybenzaldehyde and 2-(4-methyl-2-nitrophenoxy)acetic acid hydrazide, or the reaction of 2,4-dihydroxybenzaldehyde and 2-(4-methyl-2-nitrophenoxy)acetic acid with hydrazine hydrate. The synthesis of N'-(2,4-dihydroxybenzylidene)-2-(4-methyl-2-nitrophenoxy)acetohydrazide has been optimized and improved over time, and various modifications to the synthesis method have been proposed to increase the yield and purity of the compound.